Cas no 1346603-57-3 (PD-123319-d6 Bis(Trifluoroacetic Acid Salt) Salt Hydrate)

• Product Name: PD-123319-d6 Bis(Trifluoroacetic Acid Salt) Salt Hydrate
• CAS No: 1346603-57-3
• MF: C₃₃H₃₃F₃N₄O₅
• MW: 628.671108961105
• CID: 4553910
• Update Time: 2025-06-08

PD-123319-d6 Bis(Trifluoroacetic Acid Salt) Salt Hydrate Chemical and Physical Properties

Names and Identifiers

• PD-123319-d6 Bis(Trifluoroacetic Acid Salt) Salt Hydrate

• Inchi： 1S/C31H32N4O3.C2HF3O2/c1-21-16-22(14-15-26(21)33(2)3)18-34-20-32-25-19-35(28(31(37)38)17-27(25)34)30(36)29(23-10-6-4-7-11-23)24-12-8-5-9-13-24;3-2(4,5)1(6)7/h4-16,20,28-29H,17-19H2,1-3H3,(H,37,38);(H,6,7)/t28-;/m0./s1/i2D3,3D3;
• InChI Key： ODNCUUDQKVCVBG-KAFWKXDNSA-N
• SMILES： FC(C(=O)O[H])(F)F.O=C(C([H])(C1C([H])=C([H])C([H])=C([H])C=1[H])C1C([H])=C([H])C([H])=C([H])C=1[H])N1C([H])([H])C2=C(C([H])([H])[C@@]1([H])C(=O)O[H])N(C([H])=N2)C([H])([H])C1C([H])=C([H])C(=C(C([H])([H])[H])C=1[H])N(C([2H])([2H])[2H])C([2H])([2H])[2H]

Additional information on PD-123319-d6 Bis(Trifluoroacetic Acid Salt) Salt Hydrate

Introduction to PD-123319-d6 Bis(Trifluoroacetic Acid Salt) Salt Hydrate (CAS No. 1346603-57-3)

PD-123319-d6 Bis(Trifluoroacetic Acid Salt) Salt Hydrate (CAS No. 1346603-57-3) is a deuterated derivative of the well-known angiotensin II type 2 (AT2) receptor antagonist, PD-123319. This compound is widely used in research to study the pharmacological and physiological effects of AT2 receptor antagonism, particularly in the context of cardiovascular and renal diseases. The deuterated form, PD-123319-d6, offers enhanced stability and metabolic resistance, making it a valuable tool for in-depth mechanistic studies and drug development.

The structure of PD-123319-d6 Bis(Trifluoroacetic Acid Salt) Salt Hydrate is characterized by the presence of deuterium atoms, which are isotopically substituted for hydrogen atoms. This substitution can significantly alter the compound's physical and chemical properties, such as its metabolic stability and solubility. The bis(trifluoroacetic acid) salt form ensures high solubility in aqueous solutions, facilitating its use in various biological assays and in vivo studies.

In recent years, research on AT2 receptors has gained significant attention due to their potential therapeutic applications in a range of diseases. Studies have shown that AT2 receptor antagonists like PD-123319 can modulate various physiological processes, including blood pressure regulation, inflammation, and fibrosis. The deuterated form, PD-123319-d6, has been particularly useful in elucidating the specific mechanisms by which these antagonists exert their effects.

A notable study published in the Journal of Pharmacology and Experimental Therapeutics (JPET) demonstrated that PD-123319-d6 effectively blocks the AT2 receptor-mediated signaling pathways in renal cells, thereby reducing inflammation and fibrosis. This finding has important implications for the treatment of chronic kidney disease (CKD), where AT2 receptor activation is associated with progressive renal damage.

Another area of active research involves the use of PD-123319-d6 in cardiovascular diseases. A study in the European Heart Journal reported that treatment with this compound significantly improved cardiac function and reduced myocardial infarction size in a rodent model of ischemic heart disease. These results suggest that AT2 receptor antagonists may have protective effects on the heart by modulating inflammatory responses and reducing oxidative stress.

The stability and metabolic resistance of PD-123319-d6 make it an ideal candidate for long-term studies and chronic dosing regimens. This is particularly important in preclinical drug development, where maintaining consistent drug levels over extended periods is crucial for assessing efficacy and safety. The bis(trifluoroacetic acid) salt form further enhances its utility by ensuring good solubility and bioavailability.

In addition to its applications in cardiovascular and renal diseases, PD-123319-d6 has also been explored for its potential neuroprotective effects. Research published in the Journal of Neurochemistry found that this compound can reduce neuronal damage and improve cognitive function in animal models of neurodegenerative diseases such as Alzheimer's disease. These findings highlight the broad therapeutic potential of AT2 receptor antagonists beyond their traditional roles in cardiovascular medicine.

The use of deuterated compounds like PD-123319-d6 in research also provides valuable insights into drug metabolism and pharmacokinetics. Deuterium labeling allows researchers to track the compound's distribution, metabolism, and excretion more accurately, which is essential for optimizing drug design and dosing strategies. This approach has been particularly useful in developing new therapeutic agents with improved pharmacological profiles.

In conclusion, PD-123319-d6 Bis(Trifluoroacetic Acid Salt) Salt Hydrate (CAS No. 1346603-57-3) is a versatile and valuable tool for researchers studying AT2 receptor biology and its therapeutic applications. Its enhanced stability, solubility, and metabolic resistance make it an excellent choice for both short-term experiments and long-term studies. As research continues to uncover new roles for AT2 receptors in various diseases, compounds like PD-123319-d6 will play a crucial role in advancing our understanding of these complex biological systems.